Cas no 2637-76-5 (1-Acetylpiperidine-3-carboxylic acid)

1-Acetylpiperidine-3-carboxylic acid structure
2637-76-5 structure
Product Name:1-Acetylpiperidine-3-carboxylic acid
CAS No:2637-76-5
Molecular Formula:C8H13NO3
Molecular Weight:171.19372
MDL:MFCD07348751
CID:852165
PubChem ID:14043896

1-Acetylpiperidine-3-carboxylic acid Properties

Names and Identifiers

    • 1-Acetylpiperidine-3-carboxylic acid
    • 1-acetyl-piperidine-3-carboxylic acid
    • 3-Piperidinecarboxylic acid, 1-acetyl-
    • (+/-)-1-acetylpiperidine-3-carboxylic acid
    • 1-acetyl-3-piperidinecarboxylic acid
    • 1-acetyl-3-piperidinecarboxylic acid(SALTDATA: FREE)
    • 1-N-Acetylnipecotic Acid
    • 3-piperidinecarboxylic acid,1-acetyl
    • N-Acetylnipecotic acid
    • MFCD11617911
    • SB46872
    • MFCD11617910
    • CS-0213092
    • 1-acetylpiperidine-3-carboxylic acid, AldrichCPR
    • DTXSID001291214
    • STK501953
    • SB41312
    • HMS1753O10
    • SB46893
    • SCHEMBL1344119
    • 1-ACETYL-3-PIPERIDINECARBOXYLIC ACID
    • AKOS016344528
    • 1-acetylpiperidine-3-carboxylic acid
    • SY241638
    • 2637-76-5
    • MFCD07348751
    • AKOS000264235
    • 3-Piperidinecarboxylic acid, 1-acetyl
    • ALBB-009538
    • ODPIDTOGVIDBLN-UHFFFAOYSA-N
    • PS-11610
    • F18253
    • SY100451
    • 1-acetylnipecotic acid
    • EN300-14752
    • Z85893766
    • 1-Acetyl-piperidine-3-carboxylic acid
    • SY025023
    • MDL: MFCD07348751
    • InChIKey: ODPIDTOGVIDBLN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H13NO3/c1-6(10)9-4-2-3-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
    • SMILES: CC(=O)N1CCCC(C1)C(=O)O

Computed Properties

  • Exact Mass: 171.09000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 171.08954328g/mol
  • Heavy Atom Count: 12
  • Complexity: 203
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • LogP: 0.26740
  • PSA: 57.61000
  • Melting Point: 131-132 ºC
  • Density: 1.213

1-Acetylpiperidine-3-carboxylic acid Security Information

  • Dangerous goods sign: Xn
  • Risk Phrases: 22
  • HazardClass:IRRITANT

1-Acetylpiperidine-3-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Acetylpiperidine-3-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002TDD-1g
3-PIPERIDINECARBOXYLIC ACID, 1-ACETYL-
2637-76-5 95%
1g
$61.00 2025-02-19
A2B Chem LLC
AB30577-1g
1-Acetylpiperidine-3-carboxylic acid
2637-76-5 95%
1g
$87.00 2024-04-20
Aaron
AR002TLP-500mg
3-PIPERIDINECARBOXYLIC ACID, 1-ACETYL-
2637-76-5 97%
500mg
$76.00 2025-01-21
abcr
AB267537-1g
1-Acetyl-3-piperidinecarboxylic acid, 95%; .
2637-76-5 95%
1g
€179.70
Advanced ChemBlocks
O28694-500MG
1-Acetyl-3-piperidinecarboxylic acid
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500MG
$85 2023-04-13
Alichem
A129005403-10g
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2637-76-5 95%
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$336.33 2023-09-02
Ambeed
A477432-10g
1-Acetylpiperidine-3-carboxylic acid
2637-76-5 98%
10g
$497.0
Apollo Scientific
OR305344-250mg
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2637-76-5
250mg
£48.00 2023-09-02
Chemenu
CM180540-10g
1-Acetylpiperidine-3-carboxylic acid
2637-76-5 95%
10g
$311 2021-08-05
Enamine
EN300-14752-0.05g
1-acetylpiperidine-3-carboxylic acid
2637-76-5 95%
0.05g
$19.0 2023-05-03

1-Acetylpiperidine-3-carboxylic acid Synthesis

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